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Regulatory Framework and Recent MRL Establishment

The process of setting MRLs in the EU is governed by Regulation (EC) No 396/2005 [1]. This framework

involves scientific evaluation by the European Food Safety Authority (EFSA) and subsequent

implementation by the European Commission. The following example illustrates this process for

Quizalofop-P.

An application was submitted to evaluate confirmatory data for quizalofop-P-tefuryl, one of the Quizalof-P

variants [2]. Since the residue definition for risk assessment covers all related chemicals, the assessment

included other variants: quizalofop-P-ethyl and propaquizafop [2]. EFSA's 2024 assessment concluded that

the short-term and long-term intake of residues from the use of quizalofop-P-tefuryl is unlikely to present a

risk to consumer health [2]. Based on such evaluations, the European Commission establishes specific

MRLs.

The table below summarizes a recently established MRL for Quizalofop-P:

Substance Commodity
MRL
(mg/kg)

Residue Definition Source

Quizalofop-
P

Caraway 0.04
mg/kg

Sum of quizalofop, its salts, its esters
(including propaquizafop) and its

Commission
Regulation (EU)
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Substance Commodity
MRL
(mg/kg)

Residue Definition Source

conjugates, expressed as quizalofop
(any ratio of constituent isomers) [3].

2023/377

Analytical and Experimental Methodologies

The establishment and enforcement of MRLs rely on robust analytical methods. The research below details

protocols for detecting and quantifying Quizalofop-P and its related compounds.

Analytical Method for Soil Degradation Studies

A study developed a method for determining quizalofop and its metabolites in soils, which is crucial for

understanding environmental fate [4].

Equipment: UHPLC coupled to Orbitrap mass spectrometry (MS).
Extraction Protocol: Solid-liquid extraction, often using a version of the QuEChERS method with

acetone or acetonitrile as the solvent [4].
Key Parameters: The method provided suitable limits of quantification (LOQs), recovery, and

precision values for reliable evaluation [4].

Experimental Protocol for Drift Damage Assessment

A 2023 study investigated the effects of quizalofop-p-ethyl herbicide drift on corn, providing a methodology

for hazard assessment [5].

Test System: Potted corn (variety Suyu 39) cultivated in a greenhouse.
Herbicide Application: A bioassay spray tower (3WP-2000 model) was used to apply 10%

quizalofop-p-ethyl EC at a dosage of 600 mL/ha.
Variables: The study tested different spray volumes (150, 300, 450 L/ha) and drift deposition rates

(1%, 5%, 10%, 30%).
Assessment Metrics: Symptoms of herbicide damage and the inhibition rate of plant height were

recorded on the 7th and 14th days after spraying [5].
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Assessment Workflow and Data Gaps

The pathway from a pesticide application to an MRL decision is complex. The diagram below outlines the

key steps and current status for Quizalofop-P, highlighting areas where data is still required.

Current Status for Quizalofop-P (2024)

Application for MRL/Data Review

EFSA Scientific Assessment

Identification of Data Gaps

Applicant Provides Confirmatory Data

Consumer Dietary Risk Assessment

MRL Established by EC

Animal Commodities: Partially Addressed Plant Commodities: Gaps Not Addressed

Click to download full resolution via product page

The assessment of confirmatory data for Quizalofop-P revealed that several data gaps identified in the 2017

review have not been fully resolved [2]:
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For animal commodities: The data gap was only fully addressed for muscle, poultry liver, and eggs.

This led to a proposal to lower the MRLs for poultry fat and milk to the limit of quantification (LOQ) [2].
For plant commodities: Data gaps regarding fully validated analytical methods for complex

matrices, storage stability studies, and residue trials for many authorized uses were not addressed
[2].

Key Insights for Researchers

Based on the current information, here are the main points for your audience of researchers and scientists:

The consumer risk assessment for quizalofop-P-tefuryl is currently favorable, indicating that
dietary exposure from supported uses is not a health concern [2].

Significant methodological and data gaps remain, particularly for plant and some animal
commodities. This highlights critical areas for future research to fully support the existing MRLs [2].

The established MRLs and residue definitions encompass multiple chemical variants (quizalofop-P-
ethyl, -tefuryl, and propaquizafop), which must be considered in any analytical method development

[2] [3].

Need Custom Synthesis?
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[https://www.smolecule.com/products/b001433#quizalofop-p-maximum-residue-limit-mrl-

establishment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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